Cas no 892770-50-2 (1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892770-50-2
• MF: C₁₇H₁₂ClFN₆O₂
• MW: 386.76758480072
• CID: 5448600
• Update Time: 2025-06-19

1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1H-1,2,3-Triazol-5-amine, 1-(5-chloro-2-methoxyphenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-
• 1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H12ClFN6O2/c1-26-13-7-6-9(18)8-12(13)25-15(20)14(22-24-25)17-21-16(23-27-17)10-4-2-3-5-11(10)19/h2-8H,20H2,1H3
• InChI Key： GUBRZYFOCMAWSQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2OC)C(N)=C(C2ON=C(C3=CC=CC=C3F)N=2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Professional Introduction to Compound with CAS No. 892770-50-2 and Product Name: 1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

The compound identified by the CAS number 892770-50-2 and the product name 1-(5-chloro-2-methoxyphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple heterocyclic scaffolds, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of functional groups such as chloro, methoxy, and fluoro substituents, along with the integration of oxadiazole and triazole rings, suggests potential interactions with biological targets that could be exploited for medicinal benefits.

Recent research in the area of heterocyclic compounds has highlighted the importance of such multifunctional molecules in developing novel therapeutic agents. The compound's structure incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the 5-chloro-2-methoxyphenyl moiety is a common pharmacophore found in many bioactive molecules, contributing to their pharmacological properties. The 3-(2-fluorophenyl) group adds another layer of complexity, potentially influencing metabolic stability and receptor binding characteristics.

The core of the molecule is formed by the 1H-1,2,3-triazol-5-amine ring system, which is well-documented for its role in various pharmacological applications. Triazoles are known for their ability to modulate enzyme activity and receptor interactions, making them valuable in the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The connection between this triazole ring and the 1,2,4-oxadiazole moiety creates a rigid framework that can optimize spatial orientation in binding pockets of target proteins.

Current advancements in computational chemistry have enabled more precise predictions of molecular interactions. The compound's structure can be modeled using molecular docking simulations to assess its potential binding affinity to various biological targets. Preliminary studies suggest that this molecule may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. The fluorine substituent at the para position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to improve pharmacokinetic properties such as bioavailability and metabolic stability.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain enzymatic targets without significant toxicity at tested concentrations. The combination of the 5-chloro, methoxy, and fluoro groups appears to contribute to its selective interaction with biological pathways while minimizing off-target effects. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The synthesis of this compound represents a challenge due to its complex architecture. Advanced synthetic methodologies involving multi-step reactions are required to construct the desired heterocyclic systems accurately. Recent improvements in synthetic techniques have made it feasible to produce such complex molecules on a scalable basis. The ability to synthesize analogs with slight modifications will allow researchers to fine-tune pharmacological properties through structure-activity relationship studies.

Future directions in research may involve exploring derivatives of this compound that exhibit enhanced efficacy or reduced side effects. By modifying substituents or altering ring systems, scientists can generate libraries of compounds for high-throughput screening against diverse biological targets. The integration of machine learning algorithms into drug discovery processes could accelerate the identification of promising candidates among these derivatives.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new classes of bioactive molecules with tailored properties. The insights gained from studying its interactions with biological targets can inform future drug design strategies across multiple therapeutic areas. As research progresses, collaborations between synthetic chemists and biologists will be crucial for translating these findings into clinical benefits.